6-Oxopurines, also known as xanthines, are a class of heterocyclic organic compounds derived from purine structures with an additional oxygen atom at the 6-position. This modification affects their biological and pharmacological properties significantly. Xanthines include caffeine, theophylline, and theobromine, which are widely recognized for their stimulatory effects on the central nervous system and smooth muscle relaxation. The most notable member of this group is caffeine, a well-known psychoactive substance found in various plants including coffee beans, tea leaves, and cacao. Caffeine acts as a mild diuretic and has stimulating properties that enhance alertness by blocking adenosine receptors in the brain. Theophylline, commonly used for treating respiratory conditions like asthma, provides bronchodilation effects through its ability to inhibit phosphodiesterase enzymes, leading to increased levels of cyclic AMP. Xanthines are involved in various physiological processes and have been studied extensively due to their diverse applications in medicine and as natural stimulants. Their unique chemical properties make them valuable in both therapeutic and research contexts within the pharmaceutical industry.